Cas no 67874-23-1 (3-ethyl-2-[(1E,3E)-3-(3-ethyl-1,3-thiazolidin-2-ylidene)prop-1-en-1-yl]-4,5-dihydro-1,3-thiazol-3-ium 4-methylbenzenesulfonate)

• Product name: 3-ethyl-2-[(1E,3E)-3-(3-ethyl-1,3-thiazolidin-2-ylidene)prop-1-en-1-yl]-4,5-dihydro-1,3-thiazol-3-ium 4-methylbenzenesulfonate
• CAS No: 67874-23-1
• MF: C₂₀H₂₈N₂O₃S₃
• MW: 440.642921447754
• CID: 1727868
• PubChem ID: 105867

3-ethyl-2-[(1E,3E)-3-(3-ethyl-1,3-thiazolidin-2-ylidene)prop-1-en-1-yl]-4,5-dihydro-1,3-thiazol-3-ium 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-[(1E,3E)-3-(3-ethyl-1,3-thiazolidin-2-ylidene)prop-1-en-1-yl]-4,5-dihydro-1,3-thiazol-3-ium 4-methylbenzenesulfonate
• Thiazolium, 3-ethyl-2-(3-(3-ethyl-2-thiazolidinylidene)-1-propenyl)-4,5-dihydro-, salt with 4-methylbenzenesulfonic acid (1:1)
• 67874-23-1
• KZCPSELHAUESSK-UHFFFAOYSA-M
• Thiazolium, 3-ethyl-2-[3-(3-ethyl-2-thiazolidinylidene)-1-propen-1-yl]-4,5-dihydro-, 4-methylbenzenesulfonate (1:1)
• Thiazolium, 3-ethyl-2-[3-(3-ethyl-2-thiazolidinylidene)-1-propenyl]-4,5-dihydro-, salt with 4-methylbenzenesulfonic acid (1:1)
• DTXCID2045157
• Thiazolium, 3-ethyl-2-(3-(3-ethyl-2-thiazolidinylidene)-1-propen-1-yl)-4,5-dihydro-, 4-methylbenzenesulfonate (1:1)
• 3-Ethyl-2-(3-(3-ethyl-2-thiazolidinylidene)-1-propenyl)-2-thiazolinium, p-toluenesulfonate
• DTXSID5070731

• Inchi： InChI=1S/C13H21N2S2.C7H8O3S/c1-3-14-8-10-16-12(14)6-5-7-13-15(4-2)9-11-17-13;1-6-2-4-7(5-3-6)11(8,9)10/h5-7H,3-4,8-11H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： KZCPSELHAUESSK-UHFFFAOYSA-M
• SMILES： CCN1CCSC1=CC=CC2=[N+](CCS2)CC.CC1=CC=C(C=C1)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 440.12644
• Monoisotopic Mass: 440.126205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 63.45